Cas no 93504-83-7 (Ethyl hydrogen diethylmalonate)

• Product Name: Ethyl hydrogen diethylmalonate
• CAS No: 93504-83-7
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 2112316
• Update Time: 2023-08-04

Ethyl hydrogen diethylmalonate Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxycarbonyl)-2-ethylbutanoic acid
• Ethyl hydrogen diethylmalonate
• ethyl 2,2-diethylmalonic acid
• Diathylmalonsaureathylester
• YCRBCOUDRCZAGP-UHFFFAOYSA-N

• Inchi： 1S/C9H16O4/c1-4-9(5-2,7(10)11)8(12)13-6-3/h4-6H2,1-3H3,(H,10,11)
• InChI Key： YCRBCOUDRCZAGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)O)(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 194
• Topological Polar Surface Area: 63.6